3-(2-methyl-2H-tetrazol-5-yl)aniline
Cat. No. B182120
Key on ui cas rn:
114934-51-9
M. Wt: 175.19 g/mol
InChI Key: MQGHNXCWKDXJLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05696110
Procedure details
2-Methyl-5-(3-nitrophenyl)tetrazole (2.30 g) was hydrogenated at 20 psi in ethanol (50 ml) using 10% palladium on carbon (230 mg) for 15 minutes. The mixture was filtered then evaporated to dryness in vacuo to give the title compound as a colourless solid (1.55 g), mp 97° C. Rf 0.40 in dichloromethane/methanol (5:1) on silica plates. 1H NMR (360 MHz, CDCl3) δ3.80 (2H, broad resonance), 4.38 (3H, s), 6.78 (1H, ddd, J1 =J2 =8 Hz, J3 =8 Hz), 7.26 (1H, dd, J1 =J2 =8 Hz), 7.47 (1H, dd, J1 =J2 =2 Hz), 7.51 (1H, dd, J1 =2 Hz, J2 =8 Hz).
Name
Identifiers
|
REACTION_CXSMILES
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[CH3:1][N:2]1[N:6]=[N:5][C:4]([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([N+:13]([O-])=O)[CH:8]=2)=[N:3]1>C(O)C.[Pd]>[NH2:13][C:9]1[CH:8]=[C:7]([C:4]2[N:5]=[N:6][N:2]([CH3:1])[N:3]=2)[CH:12]=[CH:11][CH:10]=1
|
Inputs
Step One
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Name
|
|
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Quantity
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2.3 g
|
|
Type
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reactant
|
|
Smiles
|
CN1N=C(N=N1)C1=CC(=CC=C1)[N+](=O)[O-]
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Step Two
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Name
|
|
|
Quantity
|
50 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)O
|
Step Three
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Name
|
|
|
Quantity
|
230 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
for 15 minutes
|
|
Duration
|
15 min
|
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The mixture was filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
then evaporated to dryness in vacuo
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC=1C=C(C=CC1)C=1N=NN(N1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.55 g | |
| YIELD: CALCULATEDPERCENTYIELD | 78.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
